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Compound of Interest

Compound Name: d-Atabrine dihydrochloride

Cat. No.: B2782251

Audience: Researchers, scientists, and drug development professionals.

Introduction

d-Atabrine dihydrochloride, an active enantiomer of Quinacrine, is noted for its biological
activities, including antiprion activity.[1][2][3] Proper preparation of stock solutions is critical for
ensuring experimental accuracy and reproducibility. This document provides a detailed protocol
for the preparation, storage, and handling of d-Atabrine dihydrochloride stock solutions.

Physicochemical Properties & Data

Accurate data is essential for calculating concentrations and understanding the compound's
behavior in solution. The key properties of d-Atabrine dihydrochloride are summarized
below.
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Property Value References
Molecular Formula C23H32CIsNs0 [1112114]
Molecular Weight 472.88 g/mol [1112]14]

CAS Number 56100-41-5 [1][2]
Appearance Light yellow to yellow solid [1]

3 DMSO: 16.67 mg/mL (35.25
Solubility M) [1](3][5]
m

Purity >98% [2][6]

Store at 4°C, sealed away
Storage (Powder) from moisture [1]

) -80°C for up to 6 months;
Storage (Stock Solution) (115171
-20°C for up to 1 month.

Safety and Handling Precautions

d-Atabrine dihydrochloride (and its racemate, Quinacrine dihydrochloride) requires careful
handling.

o Personal Protective Equipment (PPE): Always wear appropriate protective equipment,
including chemical safety goggles, gloves, and a lab coat.[8][9]

e Ventilation: Use in a well-ventilated area or a chemical fume hood to avoid inhalation of dust.
[8][9][10]

o Contact: Avoid contact with skin and eyes. In case of contact, flush the affected area with
plenty of water for at least 15 minutes and seek medical attention.[3][11]

 Ingestion: Harmful if swallowed. Do not eat, drink, or smoke when handling this product.[9]
[10]

» Disposal: Dispose of waste materials in accordance with local, state, and federal regulations.
[11]
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Experimental Protocol: Stock Solution Preparation

This protocol details the steps for preparing a 10 mM stock solution in DMSO.
Materials:

o d-Atabrine dihydrochloride powder

e Anhydrous/low-moisture Dimethyl Sulfoxide (DMSO)[1]

o Calibrated analytical balance

 Sterile microcentrifuge tubes or cryovials

o Sterile pipette tips

» \Vortex mixer

» Ultrasonic bath (optional, for aiding dissolution)[1][5]

Calculation: To prepare a stock solution of a desired concentration, use the following formula:
Mass (g) = Desired Concentration (mol/L) x Desired Volume (L) x Molecular Weight ( g/mol )

Example Calculation for 1 mL of 10 mM Stock Solution:

e Mass (mg) = 10 mmol/L * 0.001 L * 472.88 g/mol * 1000 mg/g
e Mass (mg) = 4.73 mg

Procedure:

o Equilibration: Allow the d-Atabrine dihydrochloride vial to reach room temperature before
opening to prevent condensation.

o Weighing: Tare a sterile microcentrifuge tube on the analytical balance. Carefully weigh 4.73
mg of the d-Atabrine dihydrochloride powder into the tube.

e Solvent Addition: Add 1 mL of anhydrous DMSO to the tube containing the powder. The use
of newly opened, low-moisture DMSO is recommended as the compound is hygroscopic.[1]
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o Dissolution: Close the tube tightly and vortex thoroughly until the solid is completely
dissolved. If dissolution is slow, sonication in an ultrasonic bath for a short period may be
helpful.[1][3][5]

 Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the compound,
dispense the stock solution into smaller, single-use aliquots (e.g., 20-100 pL) in sterile
cryovials.[5][7]

o Labeling: Clearly label each aliquot with the compound name, concentration (10 mM),
solvent (DMSO), and preparation date.

o Storage: Store the aliquots in a sealed container at -20°C for short-term use (up to 1 month)
or at -80°C for long-term storage (up to 6 months).[1][5]

Visual Workflows and Diagrams
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Caption: Workflow for d-Atabrine Dihydrochloride Stock Solution Preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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